N-(3-{[(4-nitrophenyl)sulfonyl]amino}phenyl)-2-furamide

• IUPAC Name: N-[3-[(4-nitrophenyl)sulfonylamino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H13N3O6S/c21-17(16-5-2-10-26-16)18-12-3-1-4-13(11-12)19-27(24,25)15-8-6-14(7-9-15)20(22)23/h1-11,19H,(H,18,21)
• InChI Key: WLQNYNVLDZMUIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CO3
• Molecular Formula: C17H13N3O6S
• Molecular Weight: 387.4 g/mol

Description

N-(3-{[(4-nitrophenyl)sulfonyl]amino}phenyl)-2-furamide, also known as NSC 163039, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(3-{[(4-nitrophenyl)sulfonyl]amino}phenyl)-2-furamide 163039 exerts its anti-cancer effects by inhibiting the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. CAIX plays a crucial role in the regulation of pH in cancer cells, and its inhibition leads to a decrease in cell survival and proliferation.
Biochemical and Physiological Effects:
N-(3-{[(4-nitrophenyl)sulfonyl]amino}phenyl)-2-furamide 163039 has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit angiogenesis (the formation of new blood vessels), which is necessary for tumor growth and metastasis. Additionally, N-(3-{[(4-nitrophenyl)sulfonyl]amino}phenyl)-2-furamide 163039 has been found to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-{[(4-nitrophenyl)sulfonyl]amino}phenyl)-2-furamide 163039 is its high potency and selectivity for CAIX inhibition, which makes it a promising candidate for cancer therapy. However, its low solubility and stability may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(3-{[(4-nitrophenyl)sulfonyl]amino}phenyl)-2-furamide 163039, including the development of more efficient synthesis methods to improve its solubility and stability, as well as the evaluation of its efficacy in vivo. Additionally, further studies are needed to investigate its potential therapeutic applications in other diseases, such as inflammatory bowel disease and rheumatoid arthritis.
In conclusion, N-(3-{[(4-nitrophenyl)sulfonyl]amino}phenyl)-2-furamide 163039 is a synthetic compound that has shown promising results in scientific research, particularly in cancer therapy. Its potent inhibition of CAIX activity and anti-cancer effects make it a valuable tool for cancer research, with potential applications in other diseases as well. However, further research is needed to fully understand its mechanism of action and evaluate its efficacy in vivo.

Scientific Research Applications

N-(3-{[(4-nitrophenyl)sulfonyl]amino}phenyl)-2-furamide 163039 has been extensively studied for its potential therapeutic applications, particularly in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, N-(3-{[(4-nitrophenyl)sulfonyl]amino}phenyl)-2-furamide 163039 has been found to enhance the efficacy of chemotherapy drugs, such as cisplatin and paclitaxel.